Tert-butyl 4-(3-hydroxybutyl)piperidine-1-carboxylate

• CAS RN: 919360-50-2
• Molecular Formula: C14H27NO3
• Molecular Weight: 257.37 g/mol
• IUPAC Name: tert-butyl 4-(3-hydroxybutyl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H27NO3/c1-11(16)5-6-12-7-9-15(10-8-12)13(17)18-14(2,3)4/h11-12,16H,5-10H2,1-4H3
• InChI Key: IXFWHVOBGBHGER-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1CCN(CC1)C(=O)OC(C)(C)C)O

Description

Tert-butyl 4-(3-hydroxybutyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H27NO3 and its molecular weight is 257.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-(3-oxobutyl)piperidine-1-carboxylate (3.7 g) in ethanol (40 mL) was added sodium borohydride (550 mg) at room temperature, and the mixture was stirred at room temperature for 30 min. The solvent was evaporated under reduced pressure and the residue was dissolved in ethyl acetate and water. The organic layer was separated, washed with water and saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give the title compound (3.71 g).